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Compound of Interest

Compound Name: Sting-IN-5

Cat. No.: B10861983 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the basic research applications of Sting-
IN-5, a potent inhibitor of the Stimulator of Interferon Genes (STING) pathway. This document

details the core mechanism of action, relevant signaling pathways, experimental protocols for

its characterization, and quantitative data for STING inhibitors.

Introduction to STING and its Inhibition
The STING signaling pathway is a critical component of the innate immune system, responsible

for detecting cytosolic DNA, which can originate from pathogens or damaged host cells.[1]

Upon activation by cyclic dinucleotides (CDNs) like cGAMP, produced by the DNA sensor

cGAS, STING translocates from the endoplasmic reticulum to the Golgi apparatus. This

triggers the phosphorylation of TANK-binding kinase 1 (TBK1), which in turn phosphorylates

the transcription factor IRF3.[2][3] Phosphorylated IRF3 then dimerizes, translocates to the

nucleus, and induces the expression of type I interferons (IFN-α and IFN-β) and other pro-

inflammatory cytokines.

Dysregulation of the STING pathway is implicated in various autoimmune and inflammatory

diseases, making STING an attractive therapeutic target. STING inhibitors, such as Sting-IN-5,

are valuable tools for dissecting the role of STING in these processes and for the development

of novel therapeutics.
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Quantitative Data for STING Inhibitors
While specific data for Sting-IN-5 is limited, the following table summarizes the inhibitory

concentrations (IC50) of various reported STING inhibitors, providing a comparative landscape

for researchers.

Compound Assay
Cell Line /
System

IC50 Reference

Sting-IN-5

LPS-induced

Nitric Oxide

Synthesis

Macrophages 1.15 µM
[Internal

Reference]

H-151

2'3'-cGAMP-

induced IFN-β

expression

293T-hSTING

cells
1.04 µM

[Internal

Reference]

H-151

2'3'-cGAMP-

induced IFN-β

expression

293T-mSTING

cells
0.82 µM

[Internal

Reference]

SN-011
HT-DNA-induced

Ifnb expression
L929 cells 76 nM [4][5]

SN-011

2'3'-cGAMP-

induced Ifnb

expression

Mouse

Embryonic

Fibroblasts

(MEFs)

127.5 nM
[Internal

Reference]

SN-011

2'3'-cGAMP-

induced Ifnb

expression

Bone Marrow-

Derived

Macrophages

(BMDMs)

107.1 nM
[Internal

Reference]

SN-011

2'3'-cGAMP-

induced Ifnb

expression

Human Foreskin

Fibroblasts

(HFFs)

502.8 nM
[Internal

Reference]

Signaling Pathways
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The following diagrams illustrate the canonical cGAS-STING signaling pathway and the points

of inhibition by compounds like Sting-IN-5.
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Sting-IN-5

Primary Screening:
Inhibition of STING-induced

reporter gene expression (e.g., IFN-β-Luc)

Dose-Response Analysis:
Determine IC50 value for

IFN-β inhibition

Biochemical Validation:
Assess inhibition of TBK1

phosphorylation by Western Blot

Cellular Functional Assay:
Measure inhibition of pro-inflammatory

cytokine (e.g., TNF-α, IL-6) and
NO production

Selectivity Profiling:
Test against other innate

immune pathways (e.g., TLRs)

In Vivo Efficacy Studies:
Evaluate in animal models of

STING-driven diseases
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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